Cas no 2219375-60-5 (tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate
• CAS No: 2219375-60-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6389815
• PubChem ID: 141259809
• Update Time: 2025-05-24

tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate
• 2219375-60-5
• EN300-1708309
• tert-butyl N-[(3-ethyloxiran-2-yl)methyl]carbamate

• Inchi： 1S/C10H19NO3/c1-5-7-8(13-7)6-11-9(12)14-10(2,3)4/h7-8H,5-6H2,1-4H3,(H,11,12)
• InChI Key： UDSXCCVWCHPJFP-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OC(C)(C)C)C1CC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate

tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate, identified by the CAS number 2219375-60-5, is a versatile organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a tert-butyl group with a methylcarbamate moiety attached to an oxirane ring. The presence of the oxirane (epoxide) group introduces reactive properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate in the development of advanced materials. Researchers have explored its role as a building block for constructing complex molecules, particularly in the field of polymer chemistry. The compound's ability to undergo nucleophilic ring-opening reactions has been leveraged to create novel polymers with enhanced mechanical and thermal properties. These findings underscore its importance in material science and highlight its potential for industrial applications.

In addition to its role in polymer synthesis, tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate has shown promise in medicinal chemistry. Its structure allows for the creation of bioactive molecules with specific pharmacological properties. For instance, studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate involves a multi-step process that typically begins with the preparation of the oxirane ring. This is followed by the introduction of the tert-butyl and methylcarbamate groups through nucleophilic substitution or other suitable reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate is crucial for assessing its ecological footprint. Studies have shown that under certain conditions, the compound undergoes hydrolysis, leading to the formation of less complex molecules. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, tert-butyl N-(3-ethyloxiran-2-yl)methylcarbamate, CAS number 2219375-60-5, is a multifaceted compound with applications ranging from polymer chemistry to medicinal research. Its unique structure and reactivity make it a valuable tool in organic synthesis, while ongoing research continues to uncover new possibilities for its use. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even greater role in shaping future innovations.